![molecular formula C27H29ClN2O B3927252 4-[(4-benzyl-1-piperidinyl)methyl]-N-(4-chlorobenzyl)benzamide](/img/structure/B3927252.png)
4-[(4-benzyl-1-piperidinyl)methyl]-N-(4-chlorobenzyl)benzamide
Overview
Description
4-[(4-benzyl-1-piperidinyl)methyl]-N-(4-chlorobenzyl)benzamide, commonly known as BMB, is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. BMB belongs to the class of benzamides and has a unique chemical structure that makes it a promising candidate for drug development.
Mechanism of Action
The mechanism of action of BMB is not fully understood, but it is believed to act by inhibiting the activity of certain enzymes and receptors in the body. BMB has been found to inhibit the activity of histone deacetylases (HDACs), which are enzymes that play a role in gene expression. BMB has also been shown to interact with certain receptors in the brain, such as the dopamine D2 receptor, which is involved in the regulation of movement and mood.
Biochemical and Physiological Effects:
BMB has been found to have several biochemical and physiological effects, including the inhibition of cancer cell growth, the modulation of gene expression, and the regulation of neurotransmitter activity in the brain. BMB has also been shown to have anti-inflammatory and antioxidant properties, which may contribute to its therapeutic effects.
Advantages and Limitations for Lab Experiments
One of the advantages of using BMB in lab experiments is its unique chemical structure, which makes it a promising candidate for drug development. BMB has also been found to be relatively safe and well-tolerated in animal studies. However, there are also some limitations to using BMB in lab experiments, including the complexity of its synthesis and the need for expertise in organic chemistry.
Future Directions
There are several future directions for the study of BMB. One direction is to further investigate its potential therapeutic applications in cancer and neurological disorders. Another direction is to study the mechanism of action of BMB in more detail, in order to identify potential targets for drug development. Additionally, there is a need for more research on the safety and toxicity of BMB, particularly in human studies.
In conclusion, BMB is a promising chemical compound that has shown potential therapeutic applications in various scientific research studies. Its unique chemical structure, mechanism of action, and biochemical and physiological effects make it a promising candidate for drug development. Further research is needed to fully understand the potential of BMB and to identify its limitations and safety profile.
Scientific Research Applications
BMB has shown potential therapeutic applications in various scientific research studies. One of the most promising applications of BMB is in the treatment of cancer. BMB has been found to inhibit the growth of cancer cells in vitro and in vivo, making it a potential candidate for cancer therapy. BMB has also been studied for its potential use in the treatment of neurological disorders, such as Alzheimer's disease and Parkinson's disease.
properties
IUPAC Name |
4-[(4-benzylpiperidin-1-yl)methyl]-N-[(4-chlorophenyl)methyl]benzamide | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C27H29ClN2O/c28-26-12-8-23(9-13-26)19-29-27(31)25-10-6-24(7-11-25)20-30-16-14-22(15-17-30)18-21-4-2-1-3-5-21/h1-13,22H,14-20H2,(H,29,31) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JBCHGBVUGOJQDO-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCC1CC2=CC=CC=C2)CC3=CC=C(C=C3)C(=O)NCC4=CC=C(C=C4)Cl | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C27H29ClN2O | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
433.0 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.